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Compound of Interest

Compound Name: Methyl oct-2-enoate
CAS No.: 7367-81-9
Cat. No.: B3029646
Get Quote
. J

Document Control:
» Target Audience: Research Scientists, Chemical Safety Officers, Lab Managers|[1]
¢ Chemical Scope: Methyl oct-2-enoate (CAS: 2396-85-2)[2][3][4]

¢ Operational Context: High-performance liquid chromatography (HPLC) standards, fragrance
synthesis, and organic intermediate handling.[1]

Operational Executive Summary

Methyl oct-2-enoate (Methyl 2-octenoate) is an

-unsaturated ester commonly used as a flavor/fragrance ingredient and organic synthesis
intermediate. While often perceived as a low-risk commodity chemical, its lipophilic nature and
potential for aquatic toxicity require a disciplined disposal strategy.[1]

Critical Directive: Unlike volatile solvents (e.g., Acetone), Methyl oct-2-enoate has a higher
flash point and lower vapor pressure.[1] Do not dispose of via evaporation or sanitary sewer
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systems. The only compliant end-of-life path is high-temperature thermal oxidation
(incineration) via a licensed hazardous waste vendor.

Hazard Profiling & Technical Justification

To design a safe disposal protocol, we must first understand the physicochemical properties
driving the risk.[1]

GHS Classification & Risk Assessment

The disposal logic is derived from the Global Harmonized System (GHS) characteristics.

Property Specification Disposal Implication

Combustible (Category 4).
While not highly flammabile, it
Flash Point ~80°C - 90°C (Closed Cup) acts as fuel. Must be

segregated from oxidizers.[5]

[6]7]

Hydrophobic. Will form surface

films on water. Strictly

Water Solubility Insoluble / Poorly Soluble o o
prohibited from drain disposal
due to aquatic toxicity risks.
Can hydrolyze in strong

o acid/base to form Octenoic

Reactivity Stable Ester

acid and Methanol. Keep pH
neutral in waste streams.

PPE is mandatory during

) ) ) waste transfer. Spill cleanup
o Skin/Eye Irritant; Aquatic ) )
Toxicity Chronic 3 requires preventing
ronic
environmental release.[5][6][7]

[B1[9][10]

Chemical Compatibility Matrix

Proper segregation prevents "uncontrolled laboratory reactions” in the waste container.
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o Compatible (Green): Acetone, Ethyl Acetate, Dichloromethane (if halogenated waste is
permitted in stream), Ethanol, Toluene.[1]

e Incompatible (Red): Concentrated Nitric Acid, Peroxides, Strong Alkalis (NaOH, KOH).[1]

o Reasoning: Strong oxidizers can ignite the ester; strong bases cause rapid hydrolysis and
heat generation.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Collection

Principle: Dilution is not the solution to pollution. Isolate the waste stream based on its
chemical class.

o Stream Selection: Classify as "Non-Halogenated Organic Solvent Waste."

o Note: Although it is an ester, it is compatible with standard organic solvent streams (A, B,
D series waste codes in many institutional setups).[1]

e Container Choice:
o Preferred: High-Density Polyethylene (HDPE) carboy or Amber Glass bottle.

o Avoid: Low-density plastics that may swell upon long-term exposure to concentrated
esters.

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion
during storage or transport.

Phase 2: Labeling & Documentation

Regulatory compliance (RCRA/EPA) demands accurate "Cradle-to-Grave" tracking.
e Label Content:
o Chemical Name: Methyl oct-2-enoate (Do not use abbreviations like "MOE").

o Hazard Checkboxes: [x] Combustible [x] Irritant [X] Toxic to Aquatic Life.[2]
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o Composition: If part of a mixture, list approximate % (e.g., "95% Ethanol, 5% Methyl oct-
2-enoate").

Phase 3: Final Disposal (Vendor Handoff)

The laboratory's responsibility ends when the waste is handed to EHS/Facilities, but
understanding the final fate ensures "Duty of Care."

o Method:High-Temperature Incineration.
o Mechanism: The ester is oxidized to

and

in a kiln operating >1000°C with an afterburner and scrubber system.
o RCRA Waste Code (USA):

o While not a P- or U-listed waste, it is typically managed under D001 (Ignitable) if mixed
with lower flashpoint solvents, or as a non-regulated chemical waste if pure (depending on
state interpretation of "Combustible").[1]

o Best Practice: Manage as D001 to ensure thermal destruction.

Visualized Workflows
Waste Decision Tree

This logic gate ensures the material ends up in the correct stream.
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Waste: Methyl oct-2-enoate

Is it mixed with other chemicals?

Yes

Analyze Mixture Components o (Pure)

N\

Contains Halogens?
(DCM, Chloroform)

No Yes

Stream A: Non-Halogenated Stream B: Halogenated

Organic Waste Organic Waste

Transfer to HDPE/Glass Container
(Leave 10% Headspace)

:

Apply Hazardous Waste Label
(Combustible/Irritant)

:

Satellite Accumulation Area
(Secondary Containment)

Vendor Pickup:

Thermal Incineration

Click to download full resolution via product page

Figure 1: Decision logic for assigning Methyl oct-2-enoate to the correct waste stream.
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Emergency Spill Response

In the event of accidental release during transfer.

MAJOR SPILL
Evacuate & Call EHS

MINOR SPILL
Proceed with Cleanup

High Risk

ssess Volume & Risk

. A
ez (>100mL o confined space?) | Low Risk

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Containment:
Use Absorbent Pads/Vermiculite

Clean
Scoop into sealed bag/bucket

Click to download full resolution via product page

Figure 2: Immediate response workflow for accidental spillage.

Regulatory & Safety Data Reference
Physical Properties Table

Parameter Value Source

Molecular Formula PubChem [1]

Molecular Weight 156.22 g/mol PubChem [1]

Boiling Point ~189°C Sigma-Aldrich [2]

Flash Point ~82°C (180°F) Fisher Scientific [3]

Density 0.9 g/mL PubChem [1]
References
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o European Chemicals Agency (ECHA).Substance Information: Methyl oct-2-enoate.[11]
Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Waste Code [rcrainfo.epa.gov]

. chemicalbull.com [chemicalbull.com]

. Substance Registry Services | US EPA [cdxapps.epa.gov]

. methyl 2-octenoate, 2396-85-2 [thegoodscentscompany.com]
. mu-intel.com [mu-intel.com]

. fishersci.com [fishersci.com]

. spectrumchemical.com [spectrumchemical.com]

. file.medchemexpress.com [file.medchemexpress.com]

°
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. chemicalbook.com [chemicalbook.com]
e 10. assets.thermofisher.cn [assets.thermofisher.cn]
e 11. Methyl oct-2-enoate | COH1602 | CID 5364532 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Lifecycle Management & End-of-Life Protocol: Methyl
Oct-2-enoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029646/docs#lifecycle-management-end-of-life-
protocol-methyl-oct-2-enoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3029646?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

